Cas no 2097984-17-1 (N-(2-Azidoethyl)-N-(2-methoxyethyl)tetrahydro-2H-pyran-4-amine)

• Product Name: N-(2-Azidoethyl)-N-(2-methoxyethyl)tetrahydro-2H-pyran-4-amine
• CAS No: 2097984-17-1
• MF: C₁₀H₂₀N₄O₂
• MW: 228.291401863098
• CID: 5049476
• Update Time: 2025-06-15

N-(2-Azidoethyl)-N-(2-methoxyethyl)tetrahydro-2H-pyran-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-azidoethyl)-N-(2-methoxyethyl)tetrahydro-2H-pyran-4-amine
• N-(2-azidoethyl)-N-(2-methoxyethyl)oxan-4-amine
• N-(2-Azidoethyl)-N-(2-methoxyethyl)tetrahydro-2H-pyran-4-amine

• Inchi： 1S/C10H20N4O2/c1-15-9-6-14(5-4-12-13-11)10-2-7-16-8-3-10/h10H,2-9H2,1H3
• InChI Key： MPIXMGLFCZBPQA-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(CCN=[N+]=[N-])CCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 225
• XLogP3: 1.4
• Topological Polar Surface Area: 36.1

Additional information on N-(2-Azidoethyl)-N-(2-methoxyethyl)tetrahydro-2H-pyran-4-amine

Comprehensive Overview of N-(2-Azidoethyl)-N-(2-methoxyethyl)tetrahydro-2H-pyran-4-amine (CAS No. 2097984-17-1)

The compound N-(2-Azidoethyl)-N-(2-methoxyethyl)tetrahydro-2H-pyran-4-amine (CAS No. 2097984-17-1) is a specialized organic molecule featuring a unique combination of functional groups, including an azido moiety, a methoxyethyl chain, and a tetrahydro-2H-pyran ring. This structure makes it a valuable intermediate in pharmaceutical research, material science, and bioconjugation applications. Its azide group enables click chemistry reactions, a hot topic in drug discovery and polymer science, aligning with current trends in bioorthogonal chemistry and targeted drug delivery systems.

In recent years, the demand for click chemistry-compatible building blocks like 2097984-17-1 has surged due to their role in developing antibody-drug conjugates (ADCs) and PROTACs. Researchers frequently search for "azide-containing linkers for ADC synthesis" or "tetrahydropyran derivatives in drug design," highlighting the relevance of this compound. Its methoxyethyl segment enhances solubility, addressing common challenges in formulation optimization, a key concern in preclinical development.

The tetrahydro-2H-pyran-4-amine core contributes to the molecule's stability and bioavailability, traits highly sought after in central nervous system (CNS) drug candidates. This aligns with growing interest in blood-brain barrier (BBB)-penetrant molecules, a frequent query in medicinal chemistry forums. Additionally, the compound's dual-functional design supports multistep synthetic pathways, making it a versatile tool for high-throughput screening (HTS) libraries.

From a synthetic perspective, CAS 2097984-17-1 exemplifies modern trends in green chemistry. Its azide group allows efficient coupling under mild conditions, reducing energy consumption—a priority for labs focusing on sustainable synthesis. This resonates with searches like "eco-friendly azide reactions" or "solvent-free bioconjugation methods," reflecting industry shifts toward environmentally conscious practices.

Quality control of N-(2-Azidoethyl)-N-(2-methoxyethyl)tetrahydro-2H-pyran-4-amine involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with stringent Good Manufacturing Practice (GMP) standards. These protocols cater to the pharmaceutical sector's emphasis on impurity profiling, a critical factor in regulatory submissions and patent strategies.

In material science, this compound's azide-amine bifunctionality enables the creation of smart polymers with stimuli-responsive properties. Such applications tie into popular topics like "self-healing hydrogels" and "biodegradable nanomaterials," frequently discussed in tissue engineering research. The methoxyethyl side chain further modulates hydrophilicity, a tunable feature for drug-eluting coatings.

Storage and handling recommendations for 2097984-17-1 emphasize protection from light and moisture, common considerations for azide-containing compounds. These best practices address frequently searched questions about "long-term stability of reactive intermediates" and "lyophilization of sensitive APIs," demonstrating the compound's alignment with practical laboratory needs.

Future research directions may explore its utility in photoaffinity labeling or covalent inhibitor design, areas gaining traction in chemical biology. The compound's structural flexibility positions it as a promising candidate for fragment-based drug discovery, another trending methodology in hit identification campaigns.